3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-bromo-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C7H6BrN3/c1-5-2-3-11-7(10-5)6(8)4-9-11/h2-4H,1H3
• InChI Key: XYIJUNUYMCAQTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C=C1)Br
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID90718768
• Molecular Weight: 212.05 g/mol
• CAS RN: 1263059-15-9

Description

3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine is a chemical compound with the CAS Number: 1263059-15-9. It has a molecular weight of 212.05. The IUPAC name for this compound is 3-bromo-5-methylpyrazolo[1,5-a]pyrimidine. It is usually stored at room temperature and comes in a powder form.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology.

Molecular Structure Analysis

The InChI code for 3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine is 1S/C7H6BrN3/c1-5-2-3-11-7(10-5)6(8)4-9-11/h2-4,10H,1H2. This indicates the presence of 7 carbon atoms, 6 hydrogen atoms, 1 bromine atom, and 3 nitrogen atoms in the molecule.

Physical And Chemical Properties Analysis

3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine is a powder that is stored at room temperature. It has a molecular weight of 212.05.

Scientific Research Applications

Fluorescent Molecules for Studying Intracellular Processes

. .

Chemosensors

. Chemosensors are devices that transform chemical information, ranging from the concentration of a specific sample component to total composition analysis, into an analytically useful signal.

Progress of Organic Materials

. Organic materials are carbon-based compounds, originally derived from living organisms. Most are combinations of a few of the lightest elements, particularly hydrogen, carbon, nitrogen and oxygen.

Bioimaging Applications

. Bioimaging involves the use of techniques and processes to create images of the human body (or parts thereof) for clinical purposes or medical science.

Organic Light-Emitting Devices

. These are essentially a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound that emits light in response to an electric current.

Bio-Macromolecular Interactions

. These are the interactions occurring between macromolecules such as proteins, nucleic acids, and polysaccharides.

Safety and Hazards

The safety information for 3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have been identified as strategic compounds for optical applications. The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G. This suggests that there could be new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core in the future.

Mechanism of Action

Target of Action

The primary target of 3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to cell cycle arrest .

Mode of Action

This inhibition can lead to changes in the cell cycle, potentially leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 by 3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine affects the cell cycle regulation pathway . CDK2 is crucial for the transition from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, the compound can prevent this transition, leading to cell cycle arrest .

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (adme) properties would significantly impact its bioavailability .

Result of Action

The molecular and cellular effects of 3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine’s action primarily involve the inhibition of cell cycle progression. By inhibiting CDK2, the compound can induce cell cycle arrest, which can lead to the inhibition of cell proliferation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Bromo-5-methylpyrazolo[1,5-a]pyrimidine. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target . .